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Compound of Interest

Compound Name: Bttpg

Cat. No.: B1259685 Get Quote

An Introduction to BTTQ, a Fluorescent Probe for Boronic Acid-Containing Agents

The fluorescent probe BTTQ, likely the intended subject of the query "Bttpg," is a specialized

imaging agent designed for the detection of boronic acid-containing compounds. Based on a 2-

(2-hydroxyphenyl)benzothiazole core structure, BTTQ exhibits a significant increase in

fluorescence upon reaction with boronic acids, such as 4-borono-L-phenylalanine (BPA), a key

agent in Boron Neutron Capture Therapy (BNCT).[1] This property makes BTTQ a valuable tool

for researchers and drug development professionals working on BNCT and other boronic acid-

based therapeutics. Its long emission wavelength and high quantum yield allow for sensitive

detection and compatibility with other imaging reagents in cellular studies.[1]

These application notes provide a detailed protocol for the proposed in vivo use of BTTQ in

animal models, drawing from its known properties and general principles of in vivo fluorescence

imaging.

Mechanism of Action
BTTQ operates on a principle of fluorescence activation upon binding to its target. In its

unbound state, the probe has minimal fluorescence. When it reacts with a boronic acid-

containing molecule, a chemical transformation occurs that results in a highly fluorescent

complex. This "turn-on" mechanism provides a high signal-to-noise ratio, which is

advantageous for imaging applications.
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Mechanism of BTTQ Fluorescence Activation
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In Vivo Imaging Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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